Cas no 647841-68-7 (1H-Pyrrole, 1-(3-chloro-4-ethoxyphenyl)-2,5-dimethyl-)

• Product Name: 1H-Pyrrole, 1-(3-chloro-4-ethoxyphenyl)-2,5-dimethyl-
• CAS No: 647841-68-7
• MF: C₁₄H₁₆ClNO
• MW: 249.735942840576
• CID: 416770
• PubChem ID: 69275347
• Update Time: 2025-04-19

1H-Pyrrole, 1-(3-chloro-4-ethoxyphenyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-(3-chloro-4-ethoxyphenyl)-2,5-dimethyl-
• 1-(3-chloro-4-ethoxyphenyl)-2,5-dimethylpyrrole
• 647841-68-7
• 1-(3-chloro-4-ethoxyphenyl)-2,5-dimethyl-1H-Pyrrole
• IQOLNLUAWSRDKN-UHFFFAOYSA-N
• SCHEMBL5004793
• DTXSID00740156
• FT-0738040

• Inchi： 1S/C14H16ClNO/c1-4-17-14-8-7-12(9-13(14)15)16-10(2)5-6-11(16)3/h5-9H,4H2,1-3H3
• InChI Key： IQOLNLUAWSRDKN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(C)=CC=C1C)OCC

Computed Properties

• Exact Mass: 249.09218
• Monoisotopic Mass: 249.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 14.2Ų

Experimental Properties

• PSA: 14.16